Cas no 1131-33-5 (Pyridine, 2-phenyl-,1-oxide)

• Product Name: Pyridine, 2-phenyl-,1-oxide
• CAS No: 1131-33-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD00234705
• CID: 221030
• PubChem ID: 302489
• Update Time: 2025-10-29

Pyridine, 2-phenyl-,1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-phenyl-,1-oxide
• 1-oxido-2-phenylpyridin-1-ium
• 2-PHENYLPYRIDINE N-OXIDE
• 2-phenylpyridine 1-oxide
• 2-phenylpyridine oxide
• 2-phenylpyridin-1-ium-1-olate
• P2775
• SCHEMBL316983
• 2-phenyl-pyridine 1-oxide
• AC-907/25005104
• AS-82302
• A1-12009
• FT-0704072
• 1131-33-5
• DTXSID10307097
• MFCD00234705
• AKOS006228843
• Pyridine,2-phenyl-,1-oxide
• 1-oxido-2-phenyl-pyridin-1-ium
• NSC187558
• NSC-187558
• BAA13133
• MZBZERKDGUOLBE-UHFFFAOYSA-N
• 2-PHENYLPYRIDINE1-OXIDE
• 2-Phenylpyridine, 1-oxide
• DB-082826
• G78108
• pyridine, 1-oxide, 2-phenyl-

• MDL： MFCD00234705
• Inchi： 1S/C11H9NO/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• InChI Key： MZBZERKDGUOLBE-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 25.5

Experimental Properties

• Density: 1.06
• Boiling Point: 400.8°Cat760mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.573
• PSA: 25.46000
• LogP: 2.78210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-phenyl-,1-oxide

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